Cas no 1545353-86-3 (2-2-(morpholin-4-yl)-1,3-thiazol-5-ylacetaldehyde)
2-2-(morpholin-4-yl)-1,3-thiazol-5-ylacetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-2-(morpholin-4-yl)-1,3-thiazol-5-ylacetaldehyde
- EN300-1760000
- 2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]acetaldehyde
- 1545353-86-3
-
- Inchi: 1S/C9H12N2O2S/c12-4-1-8-7-10-9(14-8)11-2-5-13-6-3-11/h4,7H,1-3,5-6H2
- InChI Key: YNFMACMBWRCZCV-UHFFFAOYSA-N
- SMILES: S1C(CC=O)=CN=C1N1CCOCC1
Computed Properties
- Exact Mass: 212.06194880g/mol
- Monoisotopic Mass: 212.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 70.7Ų
2-2-(morpholin-4-yl)-1,3-thiazol-5-ylacetaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1760000-0.05g |
2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]acetaldehyde |
1545353-86-3 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1760000-0.1g |
2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]acetaldehyde |
1545353-86-3 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1760000-0.25g |
2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]acetaldehyde |
1545353-86-3 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1760000-0.5g |
2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]acetaldehyde |
1545353-86-3 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1760000-1.0g |
2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]acetaldehyde |
1545353-86-3 | 1g |
$1371.0 | 2023-06-03 | ||
| Enamine | EN300-1760000-2.5g |
2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]acetaldehyde |
1545353-86-3 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1760000-5.0g |
2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]acetaldehyde |
1545353-86-3 | 5g |
$3977.0 | 2023-06-03 | ||
| Enamine | EN300-1760000-10.0g |
2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]acetaldehyde |
1545353-86-3 | 10g |
$5897.0 | 2023-06-03 | ||
| Enamine | EN300-1760000-1g |
2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]acetaldehyde |
1545353-86-3 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1760000-5g |
2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]acetaldehyde |
1545353-86-3 | 5g |
$3977.0 | 2023-09-20 |
2-2-(morpholin-4-yl)-1,3-thiazol-5-ylacetaldehyde Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-2-(morpholin-4-yl)-1,3-thiazol-5-ylacetaldehyde
Recent Advances in the Study of 2-2-(morpholin-4-yl)-1,3-thiazol-5-ylacetaldehyde (CAS: 1545353-86-3)
The compound 2-2-(morpholin-4-yl)-1,3-thiazol-5-ylacetaldehyde (CAS: 1545353-86-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This aldehyde derivative, featuring a morpholine-substituted thiazole core, has been identified as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.
One of the key areas of research involving 2-2-(morpholin-4-yl)-1,3-thiazol-5-ylacetaldehyde is its role in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the morpholine-thiazole scaffold has been shown to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against PI3K and mTOR kinases, which are implicated in cancer cell proliferation and survival. The study highlighted the compound's ability to form key hydrogen bonds with the kinase active site, making it a promising scaffold for further optimization.
In addition to its applications in kinase inhibition, 2-2-(morpholin-4-yl)-1,3-thiazol-5-ylacetaldehyde has been investigated for its antimicrobial properties. A recent report in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel thiazole-based derivatives using this compound as a starting material. These derivatives exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria, including drug-resistant strains. The morpholine moiety was found to enhance membrane permeability, contributing to the compounds' efficacy.
The synthetic versatility of 2-2-(morpholin-4-yl)-1,3-thiazol-5-ylacetaldehyde has also been a focus of recent research. A 2022 paper in Organic Letters detailed a novel one-pot synthesis method for this compound, improving yield and scalability compared to traditional approaches. The method leverages palladium-catalyzed cross-coupling reactions, offering a more efficient route for large-scale production. This advancement is particularly relevant for industrial applications, where cost-effective and scalable synthesis is critical.
Despite these promising developments, challenges remain in the optimization of 2-2-(morpholin-4-yl)-1,3-thiazol-5-ylacetaldehyde-based therapeutics. Issues such as metabolic stability, toxicity, and bioavailability need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a valuable tool for medicinal chemists. Ongoing research is expected to uncover new applications and refine existing ones, further solidifying its role in drug discovery.
In conclusion, 2-2-(morpholin-4-yl)-1,3-thiazol-5-ylacetaldehyde (CAS: 1545353-86-3) represents a promising scaffold in chemical biology and medicinal chemistry. Its applications in kinase inhibition, antimicrobial therapy, and synthetic chemistry highlight its versatility and potential for future drug development. Continued research will be essential to fully exploit its therapeutic potential and address current limitations.
1545353-86-3 (2-2-(morpholin-4-yl)-1,3-thiazol-5-ylacetaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)